BENGHE Foundational & Exploratory

Check Availability & Pricing

Dilevalol: A Technical Deep Dive into the
Stereoisomer of Labetalol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dilevalol

Cat. No.: B1630385

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilevalol, the (R,R)-stereocisomer of labetalol, represents a fascinating case study in
stereopharmacology and drug development. Labetalol, a widely used antihypertensive agent, is
a racemic mixture of four stereoisomers, each possessing distinct pharmacological properties.
Dilevalol was developed as a single-isomer drug with the aim of providing a more favorable
therapeutic profile by isolating the desired pharmacological activities and minimizing others.
This technical guide provides an in-depth analysis of dilevalol's core pharmacology, its
relationship to labetalol's other sterecisomers, and the experimental methodologies used to
characterize these compounds. It also delves into the clinical findings and the ultimate
withdrawal of dilevalol from the market, offering valuable insights for modern drug
development.

The Stereoisomeric Landscape of Labetalol

Labetalol has two chiral centers, resulting in four stereoisomers: (R,R), (S,R), (R,S), and (S,S).
The pharmacological activity of labetalal is a composite of the individual actions of these
isomers. Dilevalol is the (R,R)-isomer.[1] The separation of these stereocisomers revealed a
distinct distribution of adrenergic receptor activity among them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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